Cas no 94729-09-6 ((3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone)

(3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone structure
94729-09-6 structure
Product Name:(3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone
CAS No:94729-09-6
MF:C17H13BrO3
MW:345.187324285507
CID:806090
Update Time:2023-11-22

(3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone Chemical and Physical Properties

Names and Identifiers

    • Methanone,(3-bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-
    • (3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone
    • (3-Bromo-4-hydroxyphenyl)(2-ethyl-1-benzofuran-3-yl)methanone
    • (3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)methanone (ACI)
    • Ketone, 3-bromo-4-hydroxyphenyl 2-ethyl-3-benzofuranyl (6CI)
    • (3-Bromo-4-hydroxyphenyl)(2-ethylbenzofuran-3-yl)methanone
    • Bromobenzarone
    • Inchi: 1S/C17H13BrO3/c1-2-14-16(11-5-3-4-6-15(11)21-14)17(20)10-7-8-13(19)12(18)9-10/h3-9,19H,2H2,1H3
    • InChI Key: QXZXBNDIHSUZDF-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(CC)OC2C1=CC=CC=2)C1C=C(Br)C(O)=CC=1

(3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B685230-250mg
(3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone
94729-09-6
250mg
$ 1777.00 2023-09-08
TRC
B685230-25mg
(3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone
94729-09-6
25mg
$ 227.00 2023-09-08
TRC
B685230-100mg
(3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone
94729-09-6
100mg
$ 826.00 2023-09-08
A2B Chem LLC
AX40378-25mg
(3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone
94729-09-6
25mg
$338.00 2024-07-18
A2B Chem LLC
AX40378-100mg
(3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone
94729-09-6
100mg
$912.00 2024-07-18
A2B Chem LLC
AX40378-250mg
(3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone
94729-09-6
250mg
$1822.00 2024-07-18

(3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium ethanethiolate Solvents: Dimethylformamide ;  16 h, 105 - 110 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Human uric acid transporter 1 (hURAT1): an inhibitor structure-activity relationship (SAR) study
Wempe, M. F.; Quade, B.; Jutabha, P.; Iwen, T.; Frick, M.; et al, Nucleosides, 2011, 30(12), 1312-1323

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium ethanethiolate Solvents: Dimethylformamide ;  16 h, 105 - 110 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of benzofurans and other bicyclic compounds as potent urate transporter inhibitors for use as uricosuric drugs
, World Intellectual Property Organization, , ,

(3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone Raw materials

(3-Bromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanone Preparation Products

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd